Cas no 1339784-63-2 (4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}benzoic acid)

• Product Name: 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}benzoic acid
• CAS No: 1339784-63-2
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 6185519
• PubChem ID: 60831268
• Update Time: 2025-06-13

4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}benzoic acid
• 1339784-63-2
• 4-{[(benzyloxy)carbonyl](2-hydroxyethyl)amino}benzoic acid
• EN300-12388985

• Inchi： 1S/C17H17NO5/c19-11-10-18(15-8-6-14(7-9-15)16(20)21)17(22)23-12-13-4-2-1-3-5-13/h1-9,19H,10-12H2,(H,20,21)
• InChI Key： NBLALXBVBXKZAF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CC(C(=O)O)=CC=1)CCO)=O

Computed Properties

• Exact Mass: 315.11067264g/mol
• Monoisotopic Mass: 315.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}benzoic acid

Introduction to 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}benzoic acid (CAS No. 1339784-63-2)

4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}benzoic acid, with the CAS number 1339784-63-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate group, a hydroxyethyl amine moiety, and a carboxylic acid functional group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biological probes.

The chemical structure of 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}benzoic acid can be represented as follows: C₁₅H₁₇NO₅. The presence of the benzyl carbamate group imparts stability and solubility properties, while the hydroxyethyl amine moiety can enhance its interaction with biological targets. The carboxylic acid group provides additional functional versatility, making this compound a valuable starting material for the synthesis of more complex molecules.

In recent years, significant research has been conducted to explore the potential applications of 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}benzoic acid. One of the key areas of interest is its use as an intermediate in the synthesis of pharmaceuticals. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and analgesic properties. These findings have led to increased interest in developing new drugs based on this scaffold.

Beyond its potential as a pharmaceutical intermediate, 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}benzoic acid has also been investigated for its use in biological research. Its ability to interact with specific proteins and enzymes makes it a valuable tool for studying cellular processes and disease mechanisms. For example, researchers have utilized this compound to investigate the role of certain enzymes in signal transduction pathways, providing insights that could lead to new therapeutic strategies.

The synthesis of 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}benzoic acid typically involves several steps, including the formation of the benzyl carbamate group and the introduction of the hydroxyethyl amine moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 4-aminobenzoic acid with benzyl chloroformate followed by alkylation with 2-bromoethanol. This method provides a reliable and scalable route to produce high-purity product.

The physicochemical properties of 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}benzoic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 160°C to 165°C. Its solubility in water is limited, but it dissolves well in organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for use in both aqueous and organic reaction media, enhancing its versatility in various applications.

In terms of safety and handling, 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}benzoic acid should be stored under dry conditions and protected from light to maintain its stability. While it is not classified as a hazardous material, appropriate personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The future prospects for 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}benzoic acid are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. For example, recent studies have explored its potential as a lead compound for developing drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, its role in modulating immune responses has been investigated, suggesting potential applications in autoimmune disorders.

In conclusion, 4-{(benzyloxy)carbonyl(2-hydroxyethyl)amino}benzoic acid (CAS No. 1339784-63-2) is a multifaceted compound with significant potential in both pharmaceutical development and biological research. Its unique structural features and versatile properties make it an attractive candidate for further investigation and application in various fields. As research progresses, it is likely that new insights and opportunities will emerge, further solidifying the importance of this compound in the scientific community.